FeNbO4 nanochains with a five-electron transfer reaction toward high capacity and fast Li storage†

Chemical Communications Pub Date: 2023-11-09 DOI: 10.1039/D3CC04358D

Abstract

High capacity and outstanding rate performance of the FeNbO4 nanochain anode with both intercalation and conversion reactions for lithium-ion batteries are demonstrated. The unique one-dimensional structure and intercalation pseudocapacitive behavior of FeNbO4 accelerate the reaction kinetics. In situ X-ray diffractometer measurement confirms a five-electron transfer mechanism for Li storage.

Graphical abstract: FeNbO4 nanochains with a five-electron transfer reaction toward high capacity and fast Li storage
FeNbO4 nanochains with a five-electron transfer reaction toward high capacity and fast Li storage†
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